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Compound of Interest

Compound Name: AC-94149

Cat. No.: B050279 Get Quote

The following document provides comprehensive guidance on the safe and compliant disposal

of AC-94149. This guide is intended for researchers, scientists, and drug development

professionals to ensure that disposal procedures minimize risk and adhere to environmental

regulations.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is imperative to handle AC-94149 in a

controlled environment, such as a chemical fume hood, to minimize inhalation exposure. All

personnel must be equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.

Body Protection: A lab coat or other protective clothing.

Quantitative Data Summary
The following table summarizes the key hazard information for a representative toxic solid

organic compound. This data is essential for risk assessment and proper waste categorization.
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Parameter Value Reference

UN Number 2811 [1]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S.
[1]

Transport Hazard Class 6.1 (Toxic substances) [1]

Packing Group
III (Substance presenting low

danger)
[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
Adherence to a strict procedural protocol is critical for the safe disposal of AC-94149. The

following steps provide a clear methodology for managing this chemical waste.

Step 1: Waste Segregation and Containment

Segregation: Do not mix AC-94149 waste with other laboratory waste streams. It must be

kept separate to ensure proper handling and final disposal.[1]

Containment: Store the waste in its original container if possible. If not, use a clearly labeled,

compatible, and tightly sealed waste container.[1]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (AC-94149), and the date accumulation started.[2]
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Step 2: Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to contain the material and

protect laboratory personnel.

Evacuate: Clear the immediate area of all personnel to prevent exposure.[1]

Contain: Use appropriate absorbent materials to contain the spill. Avoid creating dust during

cleanup.[1]

Collect: Carefully collect the spilled material and absorbent into a designated hazardous

waste container.[1]

Decontaminate: Clean the spill area with soap and water, and collect all cleaning materials

as hazardous waste.[1]

Step 3: Storage

Location: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area away from incompatible materials.

Duration: Adhere to institutional and local regulations regarding the maximum allowable time

for storing hazardous waste on-site.

Step 4: Final Disposal

The final disposal of AC-94149 waste must be conducted by a licensed and certified hazardous

waste disposal company.

Engage a Professional Service: Contact your institution's Environmental Health and Safety

(EHS) office to arrange for pickup by a licensed hazardous waste contractor.[1]

Provide Documentation: Furnish the disposal company with a complete and accurate

description of the waste, including a Safety Data Sheet (SDS) if available.[1]
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On-Site Handling

Emergency Response

Final Disposal

Step 1: Segregate and Contain AC-94149 Waste

Step 2: Label Container as 'Hazardous Waste'

Step 3: Store in Designated Secure Area

Step 4: Contact EHS for Pickup

Waste Ready for Disposal

Spill Occurs

Evacuate and Contain Spill

Collect and Decontaminate

Place in Hazardous Waste Container

Step 5: Provide Waste Documentation

Step 6: Licensed Contractor Disposal

Click to download full resolution via product page

Caption: AC-94149 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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